N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C10H12N4OS3
• Molecular Weight: 300.4 g/mol
• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C10H12N4OS3/c1-3-8-13-14-9(18-8)12-7(15)5-17-10-11-6(2)4-16-10/h4H,3,5H2,1-2H3,(H,12,14,15)
• InChI Key: VLUCDLFJEKKGIF-UHFFFAOYSA-N
• SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NC(=CS2)C
• solubility: 45.1 [ug/mL]

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a thiazole derivative that has shown promising results in various scientific research applications.

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to have anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to improve glucose metabolism and insulin sensitivity in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide in lab experiments is its high potency and specificity. It has been shown to selectively target certain enzymes and signaling pathways, making it a valuable tool in the study of various diseases. However, one of the limitations of using this compound is its potential toxicity at high doses. Careful dose optimization is required to ensure that the compound is used safely in lab experiments.

Future Directions

There are several future directions for the study of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide. One area of research is the development of more potent and selective analogs of this compound. Another area of research is the study of its potential use in combination with other therapeutic agents for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity at high doses.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide involves the reaction of 2-chloro-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide with 2-mercapto-4-methylthiazole in the presence of a base. The reaction yields the desired product in good yield and purity.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]acetamide has been extensively studied for its potential use as a therapeutic agent. It has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation.